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Compound of Interest

Compound Name:
2-Methoxy-5-

(trifluoromethyl)aniline

Cat. No.: B1297676 Get Quote

Essential Safety and Handling Guide for 2-
Methoxy-5-(trifluoromethyl)aniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational plans for handling 2-Methoxy-5-
(trifluoromethyl)aniline (CAS No: 349-65-5). Adherence to these procedures is critical for

minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Classification
2-Methoxy-5-(trifluoromethyl)aniline is classified as a hazardous substance. The primary

routes of exposure are inhalation, skin contact, and ingestion. It is crucial to handle this

chemical with appropriate caution.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2]

H312: Harmful in contact with skin.[1][2]

H315: Causes skin irritation.[1][2]
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H319: Causes serious eye irritation.[1][3]

H331: Toxic if inhaled.[3]

H332: Harmful if inhaled.[2]

H335: May cause respiratory irritation.[1][3]

Signal Word: Warning[1][4] or Danger[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Methoxy-5-(trifluoromethyl)aniline to

prevent exposure.

Protection Type Specific Equipment Purpose

Eye and Face Protection
Safety goggles with side-

shields or a face shield.[5]

To protect eyes from dust

particles and splashes.[5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[5]

To prevent skin contact.

Gloves should be inspected

before use and changed

frequently.[5]

Body Protection

Laboratory coat, long-sleeved.

[5] A complete suit protecting

against chemicals may be

necessary depending on the

scale of work.[3]

To protect skin and personal

clothing from contamination.[5]

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 dust mask for

nuisance exposures; for

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges).[3][5]

To be used when handling the

powder outside of a fume hood

or if dust generation is likely.[5]
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Safe Handling and Storage
Proper handling and storage are essential to maintain the chemical's integrity and prevent

accidental exposure.

Engineering Controls:

Work in a well-ventilated area.[5]

Use a chemical fume hood for all weighing and transfer operations to minimize inhalation

exposure.[5]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[5][6]

General Hygiene Practices:

Avoid breathing dust, fumes, gas, mist, or vapors.[1][5]

Do not eat, drink, or smoke in the laboratory.[5]

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[5]

Remove contaminated clothing promptly and wash it before reuse.[5]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][6]

Store locked up.[1]

Store apart from foodstuff containers or incompatible materials.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Incident First Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes.[1] Remove contact lenses, if present

and easy to do. Continue rinsing.[1] Consult a

doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Spill Cleanup:

Evacuate non-essential personnel from the area.[5]

Wear appropriate PPE as outlined above.[5]

Carefully sweep or vacuum the spilled solid material, avoiding dust generation.[5]

Place the collected material into a sealed, labeled container for disposal.[5]

Clean the spill area with a suitable solvent and then with soap and water.[5]

Disposal Plan
Dispose of 2-Methoxy-5-(trifluoromethyl)aniline and its containers in accordance with local,

state, and federal regulations.
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Waste Material: Offer surplus and non-recyclable solutions to a licensed disposal company.

[3] Do not allow the chemical to enter drains or waterways.[5] The material can be disposed

of by removal to a licensed chemical destruction plant or by controlled incineration with flue

gas scrubbing.[1]

Contaminated Packaging: Dispose of as unused product.[3] Containers can be triply rinsed

(or equivalent) and offered for recycling or reconditioning.[1] Alternatively, the packaging can

be punctured to make it unusable for other purposes and then be disposed of in a sanitary

landfill.[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling 2-
Methoxy-5-(trifluoromethyl)aniline.

Safe Handling Workflow for 2-Methoxy-5-(trifluoromethyl)aniline
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Caption: Workflow for safe handling of 2-Methoxy-5-(trifluoromethyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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